Cas no 1528563-83-8 (2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1528563-83-8
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• MDL: MFCD26517159
• CID: 5243929
• Update Time: 2025-05-20

2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(2,2-difluorocyclopropyl)methyl]-
• 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD26517159
• Inchi： 1S/C12H9F2NO2/c13-12(14)5-7(12)6-15-10(16)8-3-1-2-4-9(8)11(15)17/h1-4,7H,5-6H2
• InChI Key： BZXRJULCUCSWJJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1CC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1528563-83-8)

2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 1528563-83-8, belongs to the class of heterocyclic derivatives with a unique structural framework that makes it a promising candidate for further exploration in drug development. The presence of both difluorocyclopropyl and isoindole moieties in its molecular structure imparts distinct chemical properties that are being leveraged in contemporary synthetic and pharmacological studies.

The difluorocyclopropyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in recent years, as it allows for the design of compounds that exhibit prolonged half-lives while maintaining high efficacy. The incorporation of this moiety into 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

On the other hand, the isoindole core is a versatile scaffold that has been increasingly utilized in medicinal chemistry due to its structural flexibility and functional diversity. Isoindole derivatives are known for their role in modulating enzyme activity and interacting with biological receptors. The specific arrangement of atoms in 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione may contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the electronic properties of the difluorocyclopropyl group can significantly influence the reactivity and selectivity of adjacent functional groups. This insight has been instrumental in optimizing synthetic routes for 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione, ensuring higher yields and purity levels required for pharmaceutical applications.

The compound’s potential as a building block for more complex molecules has also been recognized. Researchers are exploring its utility in constructing novel heterocycles with enhanced biological activity. For instance, modifications at the methyl position or further derivatization of the dihydroisoindole core could lead to compounds with improved binding affinities or altered pharmacological profiles. Such modifications are often guided by structure-based drug design principles, where computational modeling plays a crucial role.

In addition to its synthetic significance, 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione has been investigated for its potential role in addressing unmet medical needs. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory responses and metabolic disorders. While further research is needed to validate these findings, the preliminary data are encouraging and warrant deeper exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methodologies not only enhance the production process but also minimize waste generation, aligning with green chemistry principles. The growing emphasis on sustainable practices in pharmaceutical manufacturing makes such innovations particularly relevant.

The chemical properties of 1528563-83-8 also make it an interesting subject for studying intermolecular interactions. The combination of electron-withdrawing groups like carbonyls and electron-rich moieties like aromatic rings can lead to unique spectroscopic signatures. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and dynamics. These analytical methods provide critical data for understanding how the compound behaves in different environments.

Future directions for research on 2-(2,2-difluorocyclopropyl)methyl-2,3-dihydro-1H-isoindole-1,3-dione may include exploring its role as a ligand in crystal engineering or as a precursor for organometallic complexes with catalytic activity. The versatility of its structural framework allows for numerous possibilities, making it a fertile ground for innovation. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness its potential.

In conclusion,CAS No 1528563 - 83 - 8 represents a fascinating compound with broad applications across multiple domains of chemical research. Its unique structural features position it as a valuable asset for developing new drugs and materials. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future advancements.